Cas no 1357741-14-0 (2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one
• CAS No: 1357741-14-0
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5398867
• Update Time: 2025-06-09

2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• 2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H18N4O2/c1-2-16-12-14-18(15-13-16)28-24(29)20-11-7-6-10-19(20)21(26-28)23-25-22(27-30-23)17-8-4-3-5-9-17/h3-15H,2H2,1H3
• InChI Key： BGSCEPOYUHRZID-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3)N=2)=NN1C1=CC=C(CC)C=C1

Additional information on 2-(4-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one

Introduction to 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-Oxadiazol-5-yl)-1,2-Dihydrophthalazin-1-One (CAS No. 1357741-14-0)

2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one (CAS No. 1357741-14-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phthalazinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a phthalazinone core and functional groups such as the ethylphenyl and phenyloxadiazole moieties, contribute to its distinct pharmacological properties.

The development and study of 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one have been driven by the need for new and effective therapeutic agents to address various diseases. Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of this compound. One of the key areas of interest is its anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry in 2022, researchers investigated the anti-inflammatory effects of 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one has also shown promise in cancer research. A study published in Cancer Letters in 2023 demonstrated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism underlying its anti-cancer activity was found to involve the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.

The structural features of 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one play a crucial role in its biological activities. The presence of the ethylphenyl group enhances lipophilicity and cell membrane permeability, while the phenyloxadiazole moiety contributes to its stability and bioavailability. These properties make it an attractive candidate for further development as a therapeutic agent.

Synthetic methods for preparing 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydrophthalazin-1-one have been optimized to improve yield and purity. A recent publication in Organic Letters described a multi-step synthesis involving the condensation of 6-chloro-phthalazine with 3-amino-benzoic acid followed by coupling with 4-methylbenzaldehyde and cyclization with hydrazine hydrate. This synthetic route provides a robust method for large-scale production of the compound.

The pharmacokinetic profile of 2-(4-Ethylphenyl)-4-(3-Phenyl-1,2,4-Oxadiazol -5-Yl) - 1 , 2-Dihydrophthalazin - 1-One has also been studied to assess its suitability for clinical applications. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These findings support its potential as an orally active drug candidate.

In conclusion, 2-(4-Ethylphenyl)-4-(3-ph en yl - 1 , 2 , 4 - ox ad i az ol - 5 - y l ) - 1 , 2 - di hy dro ph th al az i n - 1 - one strong > (CAS No. 1357741 - 0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use as a novel therapeutic agent in various disease states. p >